2-Methylpropylamine
2-Methylpropylamine
Isobutylamine appears as a clear colorless liquid with a fishlike odor. Flash point 15°F. Less dense (6.1 lb / gal) than water. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion.
2-Methyl-1-propylamine, also known as isobutylamine or valamine, belongs to the class of organic compounds known as monoalkylamines. These are organic compounds containing an primary aliphatic amine group. 2-Methyl-1-propylamine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). Within the cell, 2-methyl-1-propylamine is primarily located in the cytoplasm. 2-Methyl-1-propylamine is also a parent compound for other transformation products, including but not limited to, N-hydroxy-2-methylpropanamine, pipercallosine, and pipercallosidine. 2-Methyl-1-propylamine is a cheesy and fishy tasting compound that can be found in black elderberry, common grape, and french plantain. This makes 2-methyl-1-propylamine a potential biomarker for the consumption of these food products.
2-methylpropanamine is an alkylamine having isobutyl as the alkyl group. It has been isolated from Sambucus nigra (Elderberry). It has a role as a plant metabolite. It is a conjugate base of a 2-methylpropanaminium.
2-Methyl-1-propylamine, also known as isobutylamine or valamine, belongs to the class of organic compounds known as monoalkylamines. These are organic compounds containing an primary aliphatic amine group. 2-Methyl-1-propylamine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). Within the cell, 2-methyl-1-propylamine is primarily located in the cytoplasm. 2-Methyl-1-propylamine is also a parent compound for other transformation products, including but not limited to, N-hydroxy-2-methylpropanamine, pipercallosine, and pipercallosidine. 2-Methyl-1-propylamine is a cheesy and fishy tasting compound that can be found in black elderberry, common grape, and french plantain. This makes 2-methyl-1-propylamine a potential biomarker for the consumption of these food products.
2-methylpropanamine is an alkylamine having isobutyl as the alkyl group. It has been isolated from Sambucus nigra (Elderberry). It has a role as a plant metabolite. It is a conjugate base of a 2-methylpropanaminium.
Brand Name:
Vulcanchem
CAS No.:
78-81-9
VCID:
VC0053898
InChI:
InChI=1S/C4H11N/c1-4(2)3-5/h4H,3,5H2,1-2H3
SMILES:
CC(C)CN
Molecular Formula:
C4H11N
(CH3)2CHCH2NH2
C4H11N
(CH3)2CHCH2NH2
C4H11N
Molecular Weight:
73.14 g/mol
2-Methylpropylamine
CAS No.: 78-81-9
Reference Standards
VCID: VC0053898
Molecular Formula: C4H11N
(CH3)2CHCH2NH2
C4H11N
Molecular Weight: 73.14 g/mol
CAS No. | 78-81-9 |
---|---|
Product Name | 2-Methylpropylamine |
Molecular Formula | C4H11N (CH3)2CHCH2NH2 C4H11N |
Molecular Weight | 73.14 g/mol |
IUPAC Name | 2-methylpropan-1-amine |
Standard InChI | InChI=1S/C4H11N/c1-4(2)3-5/h4H,3,5H2,1-2H3 |
Standard InChIKey | KDSNLYIMUZNERS-UHFFFAOYSA-N |
SMILES | CC(C)CN |
Canonical SMILES | CC(C)CN |
Boiling Point | 154 to 156 °F at 760 mm Hg (NTP, 1992) 68.5 °C 68-69 °C |
Colorform | Colorless liquid |
Density | 0.739 at 68 °F (USCG, 1999) d204 0.74 0.724 at 25 °C/4 °C Relative density (water = 1): 0.72 0.731-0.737 |
Flash Point | 15 °F (NTP, 1992) 15 °F (-9 °C) (closed cup) -9.0 °C c.c. |
Melting Point | -121 °F (NTP, 1992) -85.0 °C Fp -84.6 ° -85 °C -84.6°C |
Physical Description | Isobutylamine appears as a clear colorless liquid with a fishlike odor. Flash point 15°F. Less dense (6.1 lb / gal) than water. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion. Liquid COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR. Colourless to yellow liquid; Fishy cheesy aroma |
Description | Isobutylamine appears as a clear colorless liquid with a fishlike odor. Flash point 15°F. Less dense (6.1 lb / gal) than water. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion. 2-Methyl-1-propylamine, also known as isobutylamine or valamine, belongs to the class of organic compounds known as monoalkylamines. These are organic compounds containing an primary aliphatic amine group. 2-Methyl-1-propylamine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). Within the cell, 2-methyl-1-propylamine is primarily located in the cytoplasm. 2-Methyl-1-propylamine is also a parent compound for other transformation products, including but not limited to, N-hydroxy-2-methylpropanamine, pipercallosine, and pipercallosidine. 2-Methyl-1-propylamine is a cheesy and fishy tasting compound that can be found in black elderberry, common grape, and french plantain. This makes 2-methyl-1-propylamine a potential biomarker for the consumption of these food products. 2-methylpropanamine is an alkylamine having isobutyl as the alkyl group. It has been isolated from Sambucus nigra (Elderberry). It has a role as a plant metabolite. It is a conjugate base of a 2-methylpropanaminium. |
Shelf Life | Stable during shipment. |
Solubility | Very soluble (NTP, 1992) 13.67 M 1000 mg/mL at 25 °C Very sol in alcohol, ether; Sol in acetone, benzene In water, 1X10+6 mg/L (miscible) at 25 °C Solubility in water: miscible Soluble in water Soluble (in ethanol) |
Synonyms | Isobutylamine; 1-Amino-2-methylpropane; 2-Methyl-1-aminopropane; 2-Methyl-1-propanamine; 2-Methylpropanamine; 2-Methylpropylamine; 3-Methyl-2-propylamine; Monoisobutylamine; NSC 8028; Valamine; i-Butylamine; iso-Butylamine |
Vapor Density | 2.5 (NTP, 1992) (Relative to Air) 2.5 (Air = 1) Relative vapor density (air = 1): 2.5 |
Vapor Pressure | 100 mm Hg at 65.8 °F (NTP, 1992) 138.01 mmHg 138 mm Hg at 25 °C Vapor pressure, kPa at 18.8 °C: 13.3 |
PubChem Compound | 6558 |
Last Modified | Nov 11 2021 |
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